Cas no 90888-00-9 (ethyl 2-(3-iodophenyl)acetate)

ethyl 2-(3-iodophenyl)acetate structure
ethyl 2-(3-iodophenyl)acetate structure
Product Name:ethyl 2-(3-iodophenyl)acetate
CAS No:90888-00-9
MF:C10H11IO2
MW:290.097615480423
CID:3031522
PubChem ID:57581611
Update Time:2025-04-21

ethyl 2-(3-iodophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(3-iodophenyl)acetate
    • SCHEMBL1273755
    • AFIJJIQLANZBQG-UHFFFAOYSA-N
    • CS-0435042
    • ethyl (3-iodophenyl)acetate
    • ethyl2-(3-iodophenyl)acetate
    • Ethyl 3-iodophenylacetate
    • 3-iodobenzeneacetic acid ethyl ester
    • 90888-00-9
    • DA-01220
    • E87653
    • Inchi: 1S/C10H11IO2/c1-2-13-10(12)7-8-4-3-5-9(11)6-8/h3-6H,2,7H2,1H3
    • InChI Key: AFIJJIQLANZBQG-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)CC(=O)OCC

Computed Properties

  • Exact Mass: 289.98038Da
  • Monoisotopic Mass: 289.98038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

ethyl 2-(3-iodophenyl)acetate Pricemore >>

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